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Standard Operating Procedure: NCC-149
Handling and Disposal

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: NCC-149

Cat. No.: B609493

This document provides a comprehensive guide for the safe handling, inactivation, and
disposal of NCC-149, a potent and selective inhibitor of the JNK signaling pathway. Adherence
to these procedures is mandatory to ensure personnel safety and environmental compliance.

Safety Data Summary

All personnel must review the following safety information before handling NCC-149. This
compound is a potent cytotoxic agent and requires handling under controlled laboratory
conditions.
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Property Value Notes
Fictional-N-(4-methylphenyl)-7- )

IUPAC Name For internal reference only.
0xo-NCC-149

Molecular Weight 452.8 g/mol -
White to off-white crystalline

Appearance ] -
solid

B ] Insoluble in aqueous solutions
Solubility >50 mg/mL in DMSO

(<0.1 pg/mL).

LD50 (Oral, Rat)

15 mg/kg

Highly toxic. Avoid ingestion

and inhalation.

Stability

Stable at -20°C for up to 24
months in DMSO.

Decomposes upon exposure
to strong oxidizing agents or
UV light.

Primary Hazard

Cytotoxic, Teratogenic

Suspected of damaging the

unborn child.

Personal Protective Equipment
(PPE)

Nitrile gloves, safety glasses,
lab coat. Use a certified
chemical fume hood for all

manipulations.

NCC-149 Disposal Workflow

The following workflow must be followed for the disposal of all forms of NCC-149 waste. The

primary goal is chemical inactivation before entering the standard hazardous waste stream.
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Liquid Solid Contaminate

Aqueous & Organic Solid Waste Contaminated Sharps
(e.g., media, DMSO stocks) (e.g., pure compound, spills) & Labware (Tips, Tubes)

Step 3.1: Inactivate with Step 3.2: Solubilize in DMSO, Step 5.2: Place in Sharps Container.
1M NaOH (Final Conc.) then inactivate with 1M NaOH Dispose as Hazardous

for 12 hours for 12 hours Chemical Waste

Step 4: Verify Inactivation
(Optional but Recommended)

Step 5.1: Neutralize to pH 6-8.
Dispose as Hazardous
Chemical Waste
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Caption: Decision workflow for the safe disposal of different NCC-149 waste streams.
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Step-by-Step Inactivation and Disposal Protocol

Objective: To chemically hydrolyze and inactivate NCC-149 prior to final disposal.
3.1. Liquid Waste (Aqueous Media, Organic Stocks)

Segregation: Collect all liquid waste containing NCC-149 in a dedicated, clearly labeled, and
sealed hazardous waste container made of compatible material (e.g., HDPE).

Inactivation: Working in a chemical fume hood, slowly add a 10M NaOH stock solution to the
waste container to achieve a final concentration of 1M NaOH.

Incubation: Gently swirl the container to mix. Loosely cap the container to allow for off-
gassing and let it stand in the fume hood for a minimum of 12 hours at room temperature.

Neutralization: After incubation, slowly add concentrated HCI or a suitable acid to neutralize
the solution to a pH between 6.0 and 8.0. Monitor the pH using test strips.

Final Disposal: Ensure the container is tightly sealed, properly labeled as "Inactivated NCC-
149 Waste, Neutralized," and transfer it to the designated hazardous chemical waste storage
area for collection.

3.2. Solid Waste (Expired Compound, Spill Cleanup)

o Solubilization: Carefully transfer the solid NCC-149 waste into a compatible container. Add a
minimal amount of DMSO to fully dissolve the solid.

« Inactivation: Once dissolved, proceed with the inactivation steps outlined in section 3.1,
starting from step 2 (addition of 1M NaOH).

3.3. Contaminated Labware (Pipette Tips, Tubes, Plates)

e Segregation: Collect all non-sharp, contaminated labware in a dedicated, labeled hazardous
waste bag.

» Disposal: Do not attempt to chemically inactivate these items. Dispose of the sealed bag
directly into the designated hazardous chemical waste stream for incineration.
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o Sharps: All contaminated needles, syringes, or other sharps must be placed directly into a
certified sharps container for hazardous chemical waste.

Experimental Protocol: Inactivation Verification
Assay

This optional High-Performance Liquid Chromatography (HPLC) assay can be used to confirm
the complete degradation of NCC-149 after the inactivation procedure.

Reagents and Materials:

Reagent/Material Specification

Mobile Phase A 0.1% Formic Acid in Water (HPLC Grade)

Mobile Phase B 0.1% Formic Acid in Acetonitrile (HPLC Grade)

Analytical Column C18 reverse-phase, 2.1 x 50 mm, 1.8 um

NCC-149 Standard 1 mg/mL stock in DMSO

Control Sample NCC-149 waste sample before inactivation

Test Sample NCC-149 waste sample after inactivation
Methodology:

o Sample Preparation: Dilute the Control and Test samples 1:100 in a 50:50 mixture of Mobile
Phase A and B. Prepare a 1 pg/mL working solution of the NCC-149 Standard.

e HPLC Conditions:

Flow Rate: 0.4 mL/min

[¢]

o

Injection Volume: 2 pL

o

Column Temperature: 40°C

[¢]

Detection Wavelength: 254 nm
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o Gradient: 5% B to 95% B over 5 minutes.

e Analysis: Run the NCC-149 Standard to determine its retention time. Analyze the Control
and Test samples. Successful inactivation is confirmed by the complete absence of the NCC-
149 peak in the Test Sample chromatogram.

Mechanism of Action: JNK Pathway Inhibition

NCC-149 is a selective ATP-competitive inhibitor of c-Jun N-terminal kinase (JNK). It prevents
the phosphorylation of downstream substrates like c-Jun, thereby inhibiting the activation of
transcription factors (e.g., AP-1) involved in inflammatory and apoptotic signaling.
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Caption: Simplified signaling pathway showing the inhibitory action of NCC-149 on JNK.
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 To cite this document: BenchChem. [Standard Operating Procedure: NCC-149 Handling and
Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609493#ncc-149-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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